(5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol
• IUPAC Name: (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C19H18ClN3O2S/c20-13-4-6-14(7-5-13)21-19-22-18(24)16(26-19)12-15-8-9-17(25-15)23-10-2-1-3-11-23/h4-9,12H,1-3,10-11H2,(H,21,22,24)/b16-12-
• InChI Key: BPXIYSHTVIYZPT-VBKFSLOCSA-N
• Isomeric SMILES: C1CCN(CC1)C2=CC=C(O2)/C=C\3/C(=O)N=C(S3)NC4=CC=C(C=C4)Cl
• SMILES: C1CCN(CC1)C2=CC=C(O2)C=C3C(=O)N=C(S3)NC4=CC=C(C=C4)Cl

Description

(5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one is not fully understood. However, it has been proposed that this compound acts by inhibiting various enzymes and signaling pathways that are involved in cancer cell proliferation, bacterial and fungal growth, and neuroinflammation.
Biochemical and Physiological Effects:
(5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one has been found to have various biochemical and physiological effects in pre-clinical studies. Some of the effects include:
1. Induction of Apoptosis: This compound has been found to induce apoptosis in cancer cells by activating various signaling pathways that lead to programmed cell death.
2. Inhibition of Bacterial and Fungal Growth: (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one has been found to inhibit the growth of various bacterial and fungal strains by disrupting their cell membranes and inhibiting their metabolic pathways.
3. Neuroprotection: This compound has been found to protect the neurons from oxidative stress and reduce inflammation in the brain by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one in lab experiments include its potent activity against cancer cells, bacteria, and fungi, and its potential neuroprotective effects. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential toxicity to normal cells.

Future Directions

There are several future directions for the research on (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one. Some of the areas where this compound can be further investigated include:
1. Clinical Trials: The anti-cancer and antimicrobial properties of this compound need to be further investigated in clinical trials to determine its efficacy and safety in humans.
2. Drug Delivery Systems: The limited solubility of this compound in aqueous solutions can be overcome by developing drug delivery systems that can enhance its bioavailability and efficacy.
3. Combination Therapy: The potential of (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one in combination therapy with other anti-cancer and antimicrobial agents needs to be further explored.
4. Mechanistic Studies: The mechanism of action of this compound needs to be further elucidated to identify its molecular targets and signaling pathways.
Conclusion:
In conclusion, (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one is a promising compound that has potential applications in various fields of scientific research. Its anti-cancer, antimicrobial, and neuroprotective properties make it a valuable compound for further investigation. However, more research is needed to fully understand its mechanism of action and to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one involves the reaction of 4-chloroaniline, 2-furaldehyde, and piperidine in the presence of a thiol catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

(5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one has been extensively studied for its potential applications in various fields of scientific research. Some of the areas where this compound has been investigated include:
1. Cancer Research: (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one has shown anti-cancer properties in various pre-clinical studies. It has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation.
2. Antimicrobial Activity: This compound has also been investigated for its antimicrobial activity against various bacterial and fungal strains. It has been found to exhibit potent activity against some of the drug-resistant strains of bacteria.
3. Neuroprotection: (5Z)-2-(4-chloroanilino)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-1,3-thiazol-4-one has shown potential neuroprotective effects in various animal models. It has been found to protect the neurons from oxidative stress and reduce inflammation in the brain.